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Chemical Identity and Properties

The following table summarizes the basic identifying information and known properties for dimercury(I)

oxalate.

Property Value

CAS Number 3444-13-1 [1] [2]

Chemical Name Mercuric Oxalate, Mercury (II) Oxalate [1]

Molecular Formula C₂Hg₂O₄ [3] [1]

Molecular Weight 288.61 g/mol (or 290.62 g/mol as listed in another source) [1] [2]

Physical Form Solid [1]

Water Solubility 0.0107 g/100g H₂O at 20°C (very low) [2]

Melting Point 165°C (rough estimate) [1] [2]
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While an exact SDS is unavailable, the following guidance synthesizes general principles for handling

hazardous lab chemicals and data from related substances.

Personal Protective Equipment (PPE): It is crucial to wear appropriate PPE. This should include

tightly fitting safety goggles, protective gloves (nitrile rubber is a common choice for organic

substances), and flame-retardant antistatic protective clothing [4]. Respiratory protection is

required if dusts are generated [4].

Safe Handling Procedures: Always keep away from open flames, hot surfaces, and sources of

ignition [4]. Take precautionary measures against static discharge. Avoid inhaling dusts and ensure

adequate ventilation. Immediately change contaminated clothing and always wash hands thoroughly

after handling [4].

Storage Conditions: Store in a tightly closed container in a dry place [4]. It is good practice to store

within a dedicated plastic bag or container to prevent contamination [5].

First Aid Measures:

Inhalation: Remove the victim to fresh air and call a physician [4].

Skin Contact: Take off contaminated clothing immediately. Rinse skin with water/shower and
call a physician immediately [4].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present. Immediately call an ophthalmologist [4].

Ingestion: Make the victim drink water (at most two glasses) and do not attempt to induce
vomiting. Call a physician immediately [4].

Experimental Workflow for Safety Assessment

Given the high toxicity of mercury compounds, a rigorous safety protocol is essential. The following

diagram outlines a logical workflow for assessing risks and handling this chemical safely in a laboratory

setting.
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When creating your troubleshooting guides and FAQs, you may wish to address these points explicitly:

Q: What is the most significant health hazard associated with this compound?

A: The primary hazard is the toxicity of mercury, which can cause severe damage to the
nervous system, kidneys, and other organs. It is harmful if swallowed or in contact with skin [4]

[5].

Q: What should I do if I suspect a spill has occurred?

A: For personnel safety: Evacuate the area, avoid inhalation of dusts, and consult an
expert. For containment: Sweep up the material carefully, place it in a sealed container,
and do not let it enter drains [4] [5].

Q: This compound is poorly soluble in water. Does that make it safer?

A: No. Low water solubility does not reduce the inherent toxicity of mercury. The compound can
still be absorbed through the skin or ingested as dust, posing a significant health risk [2].

Recommendations for Next Steps

Due to the absence of a specific SDS, I strongly recommend you to:

Consult Your Safety Officer: Your institutional Environmental Health and Safety (EHS) department

is the best resource for handling such toxic materials and may have access to more specialized
safety databases.

Use Alternative Information: In the absence of a specific SDS, the precautionary measures for
similarly classified toxic solids can be a reasonable guide, but should be applied with increased

caution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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